Cas no 1403766-87-9 (O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate)

• Product Name: O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• CAS No: 1403766-87-9
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD23106312
• CID: 2094392
• PubChem ID: 72208138
• Update Time: 2025-06-29

O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl 8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• Methyl 3-Boc-3-azabicyclo-[3.2.1]octane-8-carboxylate
• O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• Exo-3-(tert-butyl) 8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• SCHEMBL18987026
• MFCD23106312
• 3-O-tert-butyl 8-O-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate
• Methyl 3-Boc-3-azabicyclo[3.2.1]octane-8-carboxylate, AldrichCPR
• CS-0049121
• AKOS025291058
• AS-34182
• SY098170
• methyl 3-boc-3-azabicyclo[3.2.1]octane-8-carboxylate
• PB38359
• 3-Azabicyclo[3.2.1]octane-3,8-dicarboxylic acid, 3-(1,1-dimethylethyl) 8-methyl ester
• 1403766-87-9

• MDL： MFCD23106312
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-7-9-5-6-10(8-15)11(9)12(16)18-4/h9-11H,5-8H2,1-4H3
• InChI Key： RFBVTSPWBOBKLB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2CN(C(=O)OC(C)(C)C)CC1CC2)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate

Introduction to O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate (CAS No. 1403766-87-9)

O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This heterocyclic derivative belongs to the class of bicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The compound's molecular structure, characterized by a fused azabicyclo[3.2.1]octane core, makes it a subject of intense study for its potential as a pharmacophore in drug design and development.

The chemical formula of O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate can be represented as C₁₅H₂₁NO₄, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of both tert-butyl and methyl substituents at specific positions on the bicyclic framework contributes to its distinct chemical reactivity and biological profile. These substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural properties of this compound. Studies have shown that the rigid bicyclic structure of O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate provides a stable scaffold for further derivatization and functionalization. This has opened up new avenues for designing novel analogs with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The azabicyclo[3.2.1]octane core is a privileged scaffold that has been widely explored in medicinal chemistry due to its ability to mimic natural products and exhibit diverse biological activities. Researchers have leveraged this scaffold to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties.

In particular, the tert-butyl and methyl substituents on O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate have been found to enhance the compound's binding affinity to certain biological targets. This has been demonstrated through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, which have provided insights into the compound's three-dimensional structure and interactions with biological receptors.

The synthesis of O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate involves a series of sophisticated organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the construction of the azabicyclo[3.2.1]octane ring system, followed by functionalization at the 3-position with a carboxylate group and at the 8-position with a methyl group. The introduction of the tert-butyl group at the 5-position further refines the compound's structure.

Recent studies have highlighted the importance of optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advances in catalytic methods have allowed for more efficient transformations, enabling researchers to access complex derivatives with greater ease than ever before.

The pharmacological evaluation of O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate has revealed promising results in preclinical studies conducted on various cell lines and animal models. These studies have indicated that the compound exhibits moderate activity against certain types of cancer cells while demonstrating low toxicity towards healthy cells.

One area where this compound shows particular promise is in the development of treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The rigid bicyclic structure is thought to mimic natural neuroactive peptides, potentially allowing it to interact with specific receptors in the brain that are involved in these conditions.

The future direction of research on O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate will likely focus on further optimizing its pharmacological properties through structural modifications and exploring new synthetic pathways that enhance its bioavailability and therapeutic efficacy.

In conclusion, O3-tert-butyl O8-methyl 3-azabicyclo[3.2.1]octane-3,8-dicarboxylate represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its complex molecular architecture makes it a valuable scaffold for designing novel bioactive molecules with diverse biological activities.